Cas no 40556-44-3 (1-(Trifluoromethyl)adamantane)

• Product Name: 1-(Trifluoromethyl)adamantane
• CAS No: 40556-44-3
• MF: C₁₁H₁₅F₃
• MW: 204.232013940811
• CID: 89430
• PubChem ID: 12736367
• Update Time: 2025-11-12

1-(Trifluoromethyl)adamantane Chemical and Physical Properties

Names and Identifiers

• 1-(Trifluoromethyl)adamantane
• TFAD
• TRIFLUOROMETHYL-ADAMANTANE
• 1-(Trifluormethyl)adamantan
• 1-Trifluormethyladamantan
• 1-Trifluormethyl-adamantan
• 1-trifluoromethyladamantane
• AK-87436
• ANW-67607
• CTK8C2003
• perfluoromethyladamantane
• SureCN890623
• Trifluoromethyl adamantane
• IAALDLKZSIOJBP-UHFFFAOYSA-N
• AKOS005762893
• DTXSID40508510
• 1-(Trifluoromethyl)tricyclo[3.3.1.1~3,7~]decane
• A825166
• SCHEMBL890623
• 40556-44-3
• FT-0654307
• AMY3061

• MDL： MFCD16251106
• Inchi： 1S/C11H15F3/c12-11(13,14)10-4-7-1-8(5-10)3-9(2-7)6-10/h7-9H,1-6H2
• InChI Key： IAALDLKZSIOJBP-UHFFFAOYSA-N
• SMILES： FC(C12CC3CC(CC(C3)C1)C2)(F)F

Computed Properties

• Exact Mass: 204.11265
• Monoisotopic Mass: 204.11258496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• LogP: 3.76510